Cas no 16452-32-7 (4a(2H)-Naphthalenol,octahydro-4,8a-dimethyl-, (4a,4aa,8aa)- (9CI))

• Product Name: 4a(2H)-Naphthalenol,octahydro-4,8a-dimethyl-, (4a,4aa,8aa)- (9CI)
• CAS No: 16452-32-7
• MF: C₁₂H₂₂O
• MW: 182.302484035492
• CID: 198234
• Update Time: 2025-04-19

4a(2H)-Naphthalenol,octahydro-4,8a-dimethyl-, (4a,4aa,8aa)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4a(2H)-Naphthalenol,octahydro-4,8a-dimethyl-, (4a,4aa,8aa)- (9CI)
• (4alpha,4aalpha,8aalpha)-octahydro-4,8a-dimethyl-4a(2H)-naphthol
• Einecs 240-503-4

• Inchi： 1S/C12H22O/c1-10-6-5-8-11(2)7-3-4-9-12(10,11)13/h10,13H,3-9H2,1-2H3/t10-,11-,12-/m0/s1
• InChI Key： JLPUXFOGCDVKGO-SRVKXCTJSA-N
• SMILES： C1[C@@]2(C)[C@](O)(CCCC2)[C@@H](C)CC1

Computed Properties

• Exact Mass: 182.16716
• Monoisotopic Mass: 182.167065
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2

Experimental Properties

• Density: 0.985
• Boiling Point: 252.4°Cat760mmHg
• Flash Point: 104.2°C
• Refractive Index: 1.506
• PSA: 20.23